Cas no 5368-25-2 (4-acetyl-3-phenylpiperazin-2-one)

4-acetyl-3-phenylpiperazin-2-one structure
5368-25-2 structure
Product Name:4-acetyl-3-phenylpiperazin-2-one
CAS No:5368-25-2
MF:C12H14N2O2
MW:218.251762866974
CID:1584054
PubChem ID:250686
Update Time:2025-04-21

4-acetyl-3-phenylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-acetyl-3-phenylpiperazin-2-one
    • 4-acetyl-3-phenyl-piperazin-2-one
    • AR-1G0361
    • AG-J-26177
    • 1-Acetyl-3-oxo-2-phenylpiperazine
    • CTK4J8600
    • AC1Q5KG4
    • AC1L5I7T
    • NSC70406
    • 4-acetyl-3-phenyl-piperazin-2-one;1-Acetyl-3-oxo-2-phenylpiperazine;
    • DTXSID10290692
    • NSC-70406
    • 5368-25-2
    • AKOS027533201
    • Inchi: 1S/C12H14N2O2/c1-9(15)14-8-7-13-12(16)11(14)10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3,(H,13,16)
    • InChI Key: RFLGLZWLAJZVGN-UHFFFAOYSA-N
    • SMILES: O=C1C(C2C=CC=CC=2)N(C(C)=O)CCN1

Computed Properties

  • Exact Mass: 218.10600
  • Monoisotopic Mass: 218.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 49.4Ų

Experimental Properties

  • Density: 1.176
  • Boiling Point: 492.9°C at 760 mmHg
  • Flash Point: 251.9°C
  • Refractive Index: 1.55
  • PSA: 49.41000
  • LogP: 0.97270
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